5-(7-Dodecyl-9H-fluoren-2-YL)-2,2'-bithiophene

• CAS No.: 922706-46-5
• Molecular Formula: C33H38S2
• Molecular Weight: 498.8 g/mol
• IUPAC Name: 2-(7-dodecyl-9H-fluoren-2-yl)-5-thiophen-2-ylthiophene
• InChI: InChI=1S/C33H38S2/c1-2-3-4-5-6-7-8-9-10-11-13-25-15-17-29-27(22-25)24-28-23-26(16-18-30(28)29)31-19-20-33(35-31)32-14-12-21-34-32/h12,14-23H,2-11,13,24H2,1H3
• InChI Key: NHDHBVJPXBPRPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)C4=CC=C(S4)C5=CC=CS5

Description

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-: is an organosulfur compound with a chemical formula of SC(NH2)2. It is a derivative of thiourea, where the hydrogen atoms are replaced by various functional groups, making it a versatile compound in organic synthesis and various applications .

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene: is an organic compound that belongs to the class of bithiophenes. It is characterized by the presence of a fluorenyl group and a dodecyl chain, which contribute to its unique properties and applications in organic electronics .

Preparation Methods

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves the reaction of 3-fluoro-4-[methyl(phenylmethyl)amino]aniline with thiourea under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity.

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene

Synthetic Routes and Reaction Conditions: The synthesis of this compound involves the coupling of 7-dodecyl-9H-fluorene with 2,2’-bithiophene using palladium-catalyzed cross-coupling reactions.

Industrial Production Methods: Industrial production methods may include batch processing and continuous flow techniques to produce large quantities of the compound with high efficiency and consistency.

Chemical Reactions Analysis

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-

Types of Reactions: This compound undergoes various reactions such as oxidation, reduction, and substitution.

Common Reagents and Conditions: Common reagents include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and halogenating agents for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene

Types of Reactions: This compound primarily undergoes electrophilic substitution and coupling reactions.

Common Reagents and Conditions: Common reagents include electrophiles like bromine and coupling agents like palladium catalysts.

Major Products: The major products include various substituted derivatives and extended conjugated systems, which are useful in organic electronics.

Scientific Research Applications

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-

This compound has significant applications in:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Exhibits antibacterial, antioxidant, and anticancer properties.

Medicine: Potential therapeutic agent for various diseases.

Industry: Used in the production of dyes, elastomers, and plastics.

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene

This compound is widely used in:

Organic Electronics: As an active material in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

Sensors: Utilized in the development of high-sensitivity sensors.

Materials Science: Research on its properties contributes to the development of new materials with improved electronic properties.

Mechanism of Action

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-

The mechanism of action involves:

Molecular Targets: Interacts with various enzymes and proteins, affecting their function.

Pathways Involved: Modulates oxidative stress pathways and cellular signaling.

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene

The mechanism of action includes:

Molecular Targets: Functions as a semiconductor material, facilitating charge transport.

Pathways Involved: Enhances the efficiency of electronic devices by improving charge mobility.

Comparison with Similar Compounds

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-

Similar Compounds: Thiourea derivatives with different substituents.

Uniqueness: The presence of the fluoro and methyl(phenylmethyl)amino groups enhances its reactivity and biological activity.

5-(7-Dodecyl-9H-fluoren-2-YL)-2,2’-bithiophene

Similar Compounds: Other bithiophene derivatives with different alkyl chains or aromatic groups.

Uniqueness: The combination of the fluorenyl group and dodecyl chain provides unique electronic properties and stability.